Cas no 58110-90-0 (Benzonitrile, 4-[[(phenylmethyl)sulfonyl]methyl]-)

• Product Name: Benzonitrile, 4-[[(phenylmethyl)sulfonyl]methyl]-
• CAS No: 58110-90-0
• MF: C₁₅H₁₃NO₂S
• MW: 271.334222555161
• CID: 1608623
• PubChem ID: 47162280
• Update Time: 2025-04-21

Benzonitrile, 4-[[(phenylmethyl)sulfonyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-[[(phenylmethyl)sulfonyl]methyl]-
• DTXSID801246744
• 4-[[(Phenylmethyl)sulfonyl]methyl]benzonitrile
• 58110-90-0

• Inchi： 1S/C15H13NO2S/c16-10-13-6-8-15(9-7-13)12-19(17,18)11-14-4-2-1-3-5-14/h1-9H,11-12H2
• InChI Key： ZAZRXZXMTZTJIC-UHFFFAOYSA-N
• SMILES： S(CC1C=CC=CC=1)(CC1C=CC(C#N)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 271.06679
• Monoisotopic Mass: 271.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.3Ų

Experimental Properties

• PSA: 57.93